Cas no 1804824-03-0 (Ethyl 3-(bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate)

Ethyl 3-(bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate is a versatile pyridine derivative with a reactive bromomethyl group, a hydroxyl substituent, and a trifluoromethoxy moiety, making it a valuable intermediate in organic synthesis. The presence of the bromomethyl group facilitates further functionalization through nucleophilic substitution, while the electron-withdrawing trifluoromethoxy group enhances its utility in medicinal chemistry and agrochemical applications. The ester functionality at the 6-position allows for additional derivatization or hydrolysis to the corresponding carboxylic acid. This compound is particularly useful in the development of pharmaceuticals and biologically active molecules due to its structural diversity and reactivity. It is typically handled under controlled conditions due to its sensitivity.
Ethyl 3-(bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate structure
1804824-03-0 structure
Product name:Ethyl 3-(bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate
CAS No:1804824-03-0
MF:C10H9BrF3NO4
MW:344.081972837448
CID:4832469

Ethyl 3-(bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate
    • Inchi: 1S/C10H9BrF3NO4/c1-2-18-9(17)6-3-7(19-10(12,13)14)5(4-11)8(16)15-6/h3H,2,4H2,1H3,(H,15,16)
    • InChI Key: MKPXZSIXDYMRMR-UHFFFAOYSA-N
    • SMILES: BrCC1C(NC(C(=O)OCC)=CC=1OC(F)(F)F)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 456
  • XLogP3: 2.1
  • Topological Polar Surface Area: 64.599

Ethyl 3-(bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A029095176-1g
Ethyl 3-(bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate
1804824-03-0 97%
1g
$1,504.90 2022-04-01

Additional information on Ethyl 3-(bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate

Ethyl 3-(bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1804824-03-0): A Comprehensive Overview

Ethyl 3-(bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1804824-03-0) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a bromomethyl moiety, a hydroxy group, and a trifluoromethoxy substituent, making it a versatile intermediate for synthetic applications. Its molecular formula is C10H9BrF3NO4, and it is widely recognized for its role in the development of novel bioactive molecules.

The growing interest in fluorinated pyridine derivatives has positioned Ethyl 3-(bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate as a key compound in modern medicinal chemistry. Researchers are particularly drawn to its potential in designing enzyme inhibitors and receptor modulators, which are critical in addressing diseases such as cancer and neurological disorders. The trifluoromethoxy group enhances the compound's metabolic stability, a feature highly sought after in drug discovery.

In the agrochemical sector, Ethyl 3-(bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate is explored for its utility in developing crop protection agents. The bromomethyl group allows for further functionalization, enabling the creation of compounds with targeted pesticidal or herbicidal activity. This aligns with the increasing demand for sustainable agriculture solutions, a hot topic in global food security discussions.

The synthesis of Ethyl 3-(bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate typically involves multi-step reactions, starting from commercially available pyridine precursors. Advanced techniques such as microwave-assisted synthesis and catalyzed bromination are often employed to improve yield and purity. These methods are frequently searched by chemists looking for efficient synthetic routes to complex heterocycles.

From a commercial perspective, the demand for CAS No. 1804824-03-0 is steadily rising, driven by its applications in high-value chemical intermediates. Suppliers and manufacturers are focusing on scalable production processes to meet the needs of pharmaceutical and agrochemical industries. The compound's patent landscape is also a point of interest, as it may influence its availability and pricing in the market.

Safety and handling of Ethyl 3-(bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate require standard laboratory precautions. While not classified as a high-risk substance, proper storage conditions—such as protection from moisture and light—are recommended to maintain its stability. Researchers often inquire about compatibility with common reagents and solubility profiles, which are essential for experimental planning.

In summary, Ethyl 3-(bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1804824-03-0) represents a valuable building block in synthetic chemistry. Its multifaceted applications in drug discovery and agrochemical innovation make it a compound of significant scientific and industrial relevance. As research continues to uncover new uses for fluorinated heterocycles, this molecule is poised to remain at the forefront of chemical innovation.

Recommend Articles

Recommended suppliers
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HUNAN  CHEMFISH PHARMACEUTICAL CO.,LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
上海贤鼎生物科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海贤鼎生物科技有限公司
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm